Cas no 13771-71-6 (5-Chlorobenzothiophene-2-methanol)

• Product Name: 5-Chlorobenzothiophene-2-methanol
• CAS No: 13771-71-6
• MF: C₉H₇ClOS
• MW: 198.669280290604
• MDL: MFCD12032278
• CID: 1074596
• PubChem ID: 23340421
• Update Time: 2025-11-05

5-Chlorobenzothiophene-2-methanol Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-1-benzothiophen-2-yl)methanol
• (5-chloro-benzo[b]thiophen-2-yl)-methanol
• 2-Hydroxymethyl-5-chlor-benzo< b> thiophen
• 5-Chloro-2-hydroxymethylbenzo< b> thiophen
• AG-L-22014
• CTK4C0936
• DE-0700
• SBB092393
• 5-Chlorobenzothiophene-2-methanol
• (5-Chlorobenzo[b]thiophen-2-yl)methanol
• DTXSID40633114
• Benzo[b]thiophene-2-methanol, 5-chloro-
• FCOZSABHIQGAHY-UHFFFAOYSA-N
• A927729
• DB-257808
• AKOS006344059
• 5-Chlorobenzo[b]thiophene-2-methanol
• MFCD12032278
• CS-0021451
• SB33207
• J-501572
• SCHEMBL11485426
• 13771-71-6

• MDL： MFCD12032278
• Inchi： 1S/C9H7ClOS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4,11H,5H2
• InChI Key： FCOZSABHIQGAHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CO)S2

Computed Properties

• Exact Mass: 197.99071
• Monoisotopic Mass: 197.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23

5-Chlorobenzothiophene-2-methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes